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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for o-Tolyl isocyanate
(CAS No. 614-68-6), a compound utilized in various chemical syntheses, including as an

intermediate for pesticides and pharmaceuticals.[1] Due to its hazardous properties, strict

adherence to safety protocols is imperative to ensure the well-being of laboratory personnel

and the integrity of research.

Physicochemical and Toxicological Profile
Understanding the fundamental properties of o-Tolyl isocyanate is crucial for its safe handling.

This substance is a combustible liquid that is sensitive to moisture and hydrolyzes in water.[2]

[3]

Table 1: Physicochemical Properties of o-Tolyl Isocyanate
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Property Value

Molecular Formula C8H7NO

Molecular Weight 133.15 g/mol [4]

Boiling Point 185 °C (lit.)[4]

Density 1.074 g/mL at 25 °C (lit.)[4]

Flash Point 92 °C (197 °F)[3] or 198°F

Refractive Index n20/D 1.535 (lit.)[4]

Vapor Pressure 0.689 mmHg at 25°C

Solubility Hydrolyzes in water.[3]

o-Tolyl isocyanate is classified as a hazardous substance with multiple routes of toxicity. It is

harmful if swallowed, inhaled, or in contact with skin.[2][5] It is a lachrymator, causing irritation

and tearing of the eyes.[2][5]

Table 2: Hazard Classifications for o-Tolyl Isocyanate

Hazard Classification

Acute Toxicity (Oral, Dermal, Inhalation) Category 4[5]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[5]

Serious Eye Damage/Eye Irritation Category 2 (Causes serious eye irritation)[5]

Respiratory Sensitization
Category 1 (May cause allergy or asthma

symptoms or breathing difficulties if inhaled)[5]

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)[5]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risk.

Handling:
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[5][6]

Avoid breathing mists or vapors.[5][6]

Prevent contact with skin, eyes, and clothing by wearing appropriate personal protective

equipment (PPE).[5][7]

Do not eat, drink, or smoke in areas where the chemical is handled.[8][9]

Keep away from open flames, hot surfaces, and other sources of ignition.[2][5]

Handle under an inert atmosphere and protect from moisture.[3][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][7]

The storage area should be designated for corrosive materials.[5]

Keep away from incompatible materials such as acids, strong bases, alcohols, amines, and

strong oxidizing agents.[2][9] The substance reacts violently with water.[6]

Store locked up or in an area accessible only to authorized personnel.[6][10]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following

diagram illustrates the recommended PPE for handling o-Tolyl isocyanate.

Respiratory Protection
(Full-face respirator with appropriate cartridges

 or supplied-air respirator)

Protective Clothing
(Chemical-resistant coveralls or suit)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile or butyl rubber)

Eye and Face Protection
(Chemical safety goggles and face shield)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling o-Tolyl isocyanate.
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Emergency Procedures
In the event of an emergency, a clear and practiced response is crucial.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek immediate medical attention.[2][7] Do not use mouth-to-mouth resuscitation.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2][7] Get medical aid.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[2][7] Seek immediate medical attention.[7]

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[6]

Remove all sources of ignition.[11] Absorb the spill with an inert material such as vermiculite,

sand, or earth, and place it in a suitable container for disposal.[7] Do not allow the spill to enter

drains or waterways.[6]

The following workflow outlines the steps for responding to an o-Tolyl isocyanate spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/03519.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/03519.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/03519.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/03519.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://pim-resources.coleparmer.com/sds/28695.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/189278
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13577~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:00:41~~p-Tolyl%20isocyanate~~
https://pim-resources.coleparmer.com/sds/28695.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/189278
https://www.benchchem.com/product/b037814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Suitable Container

Decontaminate Spill Area

Dispose of Waste
According to Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Emergency workflow for responding to an o-Tolyl isocyanate spill.
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[7] Disposal should be carried out by a licensed disposal company in

accordance with federal, state, and local regulations.[12] Do not dispose of the material into the

environment.[8] Contaminated packaging should be disposed of as unused product.[12]

Conclusion
o-Tolyl isocyanate is a valuable chemical intermediate, but its hazardous nature demands

rigorous safety and handling protocols. By understanding its properties, implementing proper

engineering controls, consistently using appropriate PPE, and being prepared for emergencies,

researchers can mitigate the risks associated with its use. This guide serves as a foundational

resource for establishing a safe laboratory environment for work with this compound. Always

refer to the most current Safety Data Sheet (SDS) from your supplier for the latest information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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